Cas no 7690-08-6 (19-Norpregn-4-ene-3,20-dione,17-hydroxy-16-methylene- (7CI,8CI,9CI))

• Product Name: 19-Norpregn-4-ene-3,20-dione,17-hydroxy-16-methylene- (7CI,8CI,9CI)
• CAS No: 7690-08-6
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 579517
• PubChem ID: 11823650
• Update Time: 2025-04-19

19-Norpregn-4-ene-3,20-dione,17-hydroxy-16-methylene- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-ene-3,20-dione,17-hydroxy-16-methylene- (7CI,8CI,9CI)
• 16-Methylene-17a-hydroxy-19-norpregn-4-ene-3,20-dione; Segesterone
• UNII-09Q5UV3747
• 19-Norpregn-4-ene-3,20-dione, 17-hydroxy-16-methylene-
• (8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-13-methyl-16-methylidene-2,6,7,8,9,10,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-one
• Q24882947
• SCHEMBL7053392
• SEGESTERONE [WHO-DD]
• 17alpha-Deacetyl-Nestorone
• DB14584
• DTXSID00998190
• 7690-08-6
• Nestorone alcohol
• Segesterone (USAN/INN)
• Segesterone [USAN:INN]
• SEGESTERONE [USAN]
• 09Q5UV3747
• Segesterone [INN]
• 17-Hydroxy-16-methylene-19-norpregn-4-ene-3,20-dione
• D10987
• CHEMBL2107778
• Segesterone

• Inchi： 1S/C21H28O3/c1-12-10-19-18-6-4-14-11-15(23)5-7-16(14)17(18)8-9-20(19,3)21(12,24)13(2)22/h11,16-19,24H,1,4-10H2,2-3H3/t16-,17+,18+,19-,20-,21-/m0/s1
• InChI Key： SFLXYFZGKSGFKA-XUDSTZEESA-N
• SMILES： O[C@]1(C(C)=O)C(=C)C[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 328.20384475g/mol
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives